Cas no 2172543-10-9 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate
• CAS No: 2172543-10-9
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 5792556
• PubChem ID: 165720633
• Update Time: 2025-06-07

tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1643220
• 2172543-10-9
• tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclooctyl]pyrrolidine-1-carboxylate
• tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate

• Inchi： 1S/C18H33NO4/c1-16(2,3)23-15(21)19-12-11-18(22,13-19)17(14-20)9-7-5-4-6-8-10-17/h20,22H,4-14H2,1-3H3
• InChI Key： KAPLFUPKXQUOBA-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C1(CO)CCCCCCC1

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate (CAS No. 2172543-10-9)

Tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate (CAS No. 2172543-10-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate encompasses a cyclooctylpyrrolidine core, which is a structural motif known for its potential in modulating biological pathways. The presence of hydroxymethyl and carboxylate functional groups further enhances its reactivity and binding affinity, making it a valuable scaffold for drug design. This compound's unique structural features have positioned it as a subject of intense study in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of cycloalkylpyrrolidine derivatives due to their demonstrated efficacy in targeting various diseases. The tert-butyl substituent in this compound not only contributes to its steric hindrance but also influences its pharmacokinetic properties, making it an attractive candidate for optimizing drug delivery systems. Furthermore, the hydroxymethyl group provides a site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

Current research endeavors are focusing on leveraging the structural attributes of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate to develop novel therapeutic interventions. Studies have highlighted its potential in inhibiting key enzymes and receptors involved in inflammatory and neurodegenerative disorders. The compound's ability to interact with biological targets at a molecular level has sparked interest among researchers seeking to develop next-generation drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex cyclic framework efficiently. These synthetic strategies not only underscore the compound's synthetic challenge but also highlight the advancements in synthetic organic chemistry that facilitate such complex molecule constructions.

Evaluation of the pharmacological properties of tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate has revealed promising results in preclinical studies. The compound exhibits notable binding affinity for certain therapeutic targets, suggesting its potential as a lead compound for further development. Additionally, its metabolic stability and solubility profile have been assessed to ensure its suitability for clinical translation. These findings have laid the groundwork for subsequent preclinical and clinical trials aimed at validating its therapeutic potential.

The growing interest in natural product-inspired scaffolds has also influenced the design of derivatives like tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate. By integrating structural elements derived from bioactive natural products, researchers aim to enhance the pharmacological profile of synthetic compounds. This approach aligns with the broader trend toward green chemistry and sustainable drug development, emphasizing the use of environmentally friendly starting materials and catalytic processes.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and development of novel derivatives with enhanced properties. As our understanding of biological mechanisms continues to evolve, compounds like tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclooctylpyrrolidine-1-carboxylate are poised to play a pivotal role in addressing unmet medical needs.